Cas no 29216-28-2 (Mequitazine)
MEQUITAZINE, a phenothiazine derivative, has antihistamine effects and can simultaneously act on the following four aspects: ① blocking mast cell degranulation. ② Antagonize the effects of histamine and other inflammatory mediators on peripheral H1 receptors. ③ Mild anticholinergic effect. ④ It can regulate the tension of vagus nerve and prevent the development of chronic symptoms. It has the advantages of quick effect, long-lasting effect, difficult to pass through the blood-brain barrier and no continuous toxicity. It is absorbed rapidly through the gastrointestinal tract after oral administration, takes effect in 2-4 hours, and is not easy to pass through the blood cerebrospinal fluid barrier. It is eliminated from the body 38 hours after oral administration, and metabolized by the liver. Most of it is excreted by bile, and about 20% is excreted from urine< Br>
Mequitazine structure
Mequitazine Properties
Names and Identifiers
-
- Mequitazine
- C20H22N2S
- 10-(1-Azabicyclo[2.2.2]oct-3-ylmethyl)-10H-phenothiazine
- 10-(3-quinuclidinylmethyl) phenothiazine
- LM 209
- NSC 303612
- 10-(Quinuclidin-3-ylmethyl)-10H-phenothiazine
- Metaplexan
- Primalan
- Virginan
- Mircol
- Instotal
- Vigigan
- Mequitazina [Spanish]
- Mequitazina
- Mequitazinum [INN-Latin]
- Mequitazina [INN-Spanish]
- (R)-(+)-Mequitazine
- 10-(3-Quinuclidinylmethyl)phenothiazine
- Mequitazine [INN:BAN:DCF:JAN]
- Phenothiazine, 10-(3-quinuclidinylmethyl)-
- 10-(1-azabicyclo[2.2.2]octan-3-ylmethyl)phenothiazine
- NSC303612
- 10-(
- LM-209
- CHEBI:31821
- 10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-
- D01324
- releas
- NCGC00183046-03
- NCI60_002566
- MFCD00869383
- AKOS022061643
- NSC-303612
- Butix
- AC-2365
- SCHEMBL18207
- HMS2231I03
- EINECS 249-521-7
- Mequitazine (JP17/INN)
- NCGC00183046-01
- Q3333256
- BDBM430669
- Kitazemin
- 29216-28-2
- AB00691111-09
- L000704
- MEQUITAZINE [JAN]
- Kitazemin (TN)
- FT-0671023
- MEQUITAZINE [INN]
- 3-Methylquinuclidinyl-10-phenothiazine
- MLS000757058
- Y463242LY2
- MFCD01706743
- Tox21_113648_1
- MEQUITAZINE [MI]
- J-017436
- CHEMBL73451
- UNII-Y463242LY2
- CAS-29216-28-2
- MEQUITAZINE [MART.]
- DB01071
- SMR000528898
- Tox21_113648
- AKOS000424971
- M2807
- 10H-Phenothiazine, 10-(1-azabicyclo(2.2.2)oct-3-ylmethyl)-
- NS00001972
- Mequitazinum
- HMS3604K05
- V0162
- MLS001201790
- HMS3369O08
- 10-{1-azabicyclo[2.2.2]octan-3-ylmethyl}-10H-phenothiazine
- BRN 1150945
- CS-6222
- FT-0630547
- Zesulan
- A819820
- HY-B2168
- s6435
- J-008412
- MEQUITAZINE [WHO-DD]
- LS-14776
- (R)-10-(1-Azabicyclo[2.2.2]oct-3-ylmethyl)-10H-phenothiazine
- DTXSID8023262
- DTXCID303262
- 10-(quinuclidin-3-ylmethyl)phenothiazine;Mequitazine
- HOKDBMAJZXIPGC-UHFFFAOYSA-N
- SBI-0054964.0001
- 10H-phenothiazine,10-[(3s)-1-azabicyclo[2.2.2]oct-3-ylmethyl]-
- DB-226118
- DB-047545
- DS-016113
- BRD-A67616246-001-07-9
- STK324459
- +Expand
-
- MFCD00869383
- HOKDBMAJZXIPGC-UHFFFAOYSA-N
- 1S/C20H22N2S/c1-3-7-19-17(5-1)22(18-6-2-4-8-20(18)23-19)14-16-13-21-11-9-15(16)10-12-21/h1-8,15-16H,9-14H2
- S1C2=C([H])C([H])=C([H])C([H])=C2N(C2=C([H])C([H])=C([H])C([H])=C12)C([H])([H])C1([H])C([H])([H])N2C([H])([H])C([H])([H])C1([H])C([H])([H])C2([H])[H]
Computed Properties
- 322.15000
- 0
- 3
- 2
- 322.15
- 23
- 398
- 0
- 0
- 1
- 0
- 0
- 1
- 4.6
- nothing
- 0
- 31.8
Experimental Properties
- 4.63400
- 31.78000
- 5864
- 1.5800 (estimate)
- 469.4 °C at 760 mmHg
- 146.0 to 150.0 deg-C
- 237.7 °C
- White solid
- Sensitive to light
- 1.1330 (rough estimate)
Mequitazine Security Information
-
GHS06
- SP5080000
- UN 2811 6.1 / PGIII
- H301
- P264-P270-P301+P310+P330-P405-P501
- dangerous
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- III
- 6.1
Mequitazine Customs Data
- 2934300000
-
China Customs Code:
2934300000Overview:
2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Mequitazine Price
Mequitazine Suppliers
widely chemical reagent
Audited Supplier
(CAS:29216-28-2)
ZHAO FANG
13385289472
z13385289472@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:29216-28-2)
TANG WEI
17720532645
t17720532645@163.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier
(CAS:29216-28-2)
MAO QUAN
19171210221
3371991952@QQ.COM
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier
(CAS:29216-28-2)
WANG HUA
13667159345
13667159345@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:29216-28-2)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:29216-28-2)
A LA DING
anhua.mao@aladdin-e.com
Mequitazine Related Literature
-
Meng Li,Junyuan Zhang,Siman Ma,Zhen Jiang,Xin Di,Xingjie Guo New J. Chem. 2020 44 5819
-
Akira Namera,Shota Miyazaki,Takeshi Saito,Akihiro Nakamoto Anal. Methods 2011 3 2189
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
-
4. Hydrogen bonding from crystalline water mediates the hydration/dehydration of mequitazine glycolateRyuhei Okura,Hiromasa Uchiyama,Kazunori Kadota,Yuichi Tozuka CrystEngComm 2021 23 4816
-
Nguyen Minh Tam,Pham Cam Nam,Duong Tuan Quang,Nguyen Thanh Tung,Van V. Vu,Son Tung Ngo RSC Adv. 2021 11 2926
Recommended suppliers
Amadis Chemical Company Limited
(CAS:29216-28-2)Mequitazine
99%/99%/99%/99%/99%
25mg/50mg/100mg/5mg/10mg
371.0/520.0/727.0/165.0/232.0